![molecular formula C42H36F6OSn2 B14757516 Hexakis[(2-fluorophenyl)methyl]distannoxane CAS No. 338-25-0](/img/structure/B14757516.png)
Hexakis[(2-fluorophenyl)methyl]distannoxane
Overview
Description
Hexakis[(2-fluorophenyl)methyl]distannoxane is an organotin compound characterized by the presence of six 2-fluorophenylmethyl groups attached to a distannoxane core
Preparation Methods
The synthesis of Hexakis[(2-fluorophenyl)methyl]distannoxane typically involves the reaction of 2-fluorobenzyl chloride with a tin-based precursor under controlled conditions. The reaction is usually carried out in the presence of a base, such as triethylamine, to facilitate the formation of the distannoxane core. The reaction conditions, including temperature and solvent choice, are optimized to achieve high yields and purity of the final product.
Chemical Reactions Analysis
Hexakis[(2-fluorophenyl)methyl]distannoxane undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of oxidized tin species.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced tin
Properties
CAS No. |
338-25-0 |
|---|---|
Molecular Formula |
C42H36F6OSn2 |
Molecular Weight |
908.1 g/mol |
IUPAC Name |
tris[(2-fluorophenyl)methyl]-[tris[(2-fluorophenyl)methyl]stannyloxy]stannane |
InChI |
InChI=1S/6C7H6F.O.2Sn/c6*1-6-4-2-3-5-7(6)8;;;/h6*2-5H,1H2;;; |
InChI Key |
LZGOUAZSDJDWBK-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C(=C1)C[Sn](CC2=CC=CC=C2F)(CC3=CC=CC=C3F)O[Sn](CC4=CC=CC=C4F)(CC5=CC=CC=C5F)CC6=CC=CC=C6F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2-(5-BroMo-pyridin-3-yloxy)-1-(1H-indol-3-ylMethyl)-ethyl]-carbaMic acid tert-butyl ester](/img/structure/B14757446.png)
![(S)-tert-Butyl 3-(4-amino-5-iodopyrrolo[2,1-f][1,2,4]triazin-7-yl)pyrrolidine-1-carboxylate](/img/structure/B14757506.png)
